Cas no 85963-69-5 (Diethyl 2-cyano-3-(2-ethoxy-2-oxoethyl)-3-methylpentanedioate)

Diethyl 2-cyano-3-(2-ethoxy-2-oxoethyl)-3-methylpentanedioate structure
85963-69-5 structure
Product Name:Diethyl 2-cyano-3-(2-ethoxy-2-oxoethyl)-3-methylpentanedioate
CAS No:85963-69-5
MF:C15H23NO6
MW:313.34622502327
CID:991275
PubChem ID:285831
Update Time:2025-04-20

Diethyl 2-cyano-3-(2-ethoxy-2-oxoethyl)-3-methylpentanedioate Chemical and Physical Properties

Names and Identifiers

    • diethyl 2-cyano-3-(2-ethoxy-2-oxoethyl)-3-methylpentanedioate
    • 2-cyano-3-(2-ethoxy-2-oxoethyl)-3-methylpentanedioic acid diethyl ester
    • 85963-69-5
    • diethyl 2-cyano-3-(2-ethoxy-2-oxidanylidene-ethyl)-3-methyl-pentanedioate
    • DTXSID30301436
    • NSC143371
    • A842091
    • AKOS030242970
    • NSC-143371
    • diethyl 2-cyano-3-(ethoxycarbonylmethyl)-3-methyl-pentanedioate
    • DS-000903
    • Diethyl 2-cyano-3-(2-ethoxy-2-oxoethyl)-3-methylpentanedioate
    • Inchi: 1S/C15H23NO6/c1-5-20-12(17)8-15(4,9-13(18)21-6-2)11(10-16)14(19)22-7-3/h11H,5-9H2,1-4H3
    • InChI Key: FWPIKPORGOSSOV-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C#N)C(C)(CC(=O)OCC)CC(=O)OCC)=O

Computed Properties

  • Exact Mass: 313.15253745g/mol
  • Monoisotopic Mass: 313.15253745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 103Ų
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